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Technical Guide: Mass Spectrometry Fragmentation Analysis of 2-Formamido-5-methylhex-4-
enoic acid (CAS 1343977-77-4)

Introduction
This guide details the mass spectrometry (MS) fragmentation pattern of 2-Formamido-5-
methylhex-4-enoic acid (CAS 1343977-77-4), a specialized amino acid derivative often

utilized as a chiral building block in peptide synthesis and drug discovery. Characterizing this

compound is critical for confirming the integrity of peptide coupling reactions and identifying

impurities in synthetic workflows.

Unlike standard amino acids, the presence of an N-formyl group and an unsaturated prenyl

side chain introduces unique fragmentation pathways. This guide provides a comparative

analysis against its saturated analog, N-Formyl-L-Leucine, to highlight diagnostic ions essential

for structural validation.

Chemical Structure & Theoretical Fragmentation
Chemical Name: 2-Formamido-5-methylhex-4-enoic acid[1][2][3][4]
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Molecular Formula: C₈H₁₃NO₃[3]

Monoisotopic Mass: 171.0895 Da

Precursor Ion [M+H]⁺: 172.0968 m/z

Key Structural Features:

N-Formyl Group (-NH-CHO): A labile protecting group that readily undergoes neutral loss of

CO (28 Da) or H₂O (18 Da).

Prenyl Side Chain (-CH₂-CH=C(CH₃)₂): An unsaturated alkyl chain capable of generating a

stable allylic carbocation (m/z 69).

Carboxylic Acid (-COOH): Facilitates water loss and decarboxylation.

Experimental Methodology (Self-Validating Protocol)
To replicate the fragmentation data described, use the following LC-MS/MS protocol. This

method is designed to be self-validating by including a reference standard check.

LC-MS/MS Parameters:

Instrument: Triple Quadrupole (QqQ) or Q-TOF Mass Spectrometer.

Ionization Source: Electrospray Ionization (ESI), Positive Mode.

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water + 0.1% Formic Acid.[5]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 5 minutes.

Collision Energy (CE): Stepped CE (10, 20, 40 eV) to capture both low-energy (neutral

losses) and high-energy (backbone cleavage) fragments.
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Validation Step: Inject a blank solvent followed by a standard of N-Formyl-L-Leucine. Verify the

presence of the [M+H]⁺ peak at m/z 160.1 and the characteristic immonium ion at m/z 86.1

before analyzing the target compound.

Fragmentation Analysis (The Core)
The fragmentation of CAS 1343977-77-4 is dominated by the stability of the prenyl cation and

the lability of the formyl group.

Primary Fragmentation Pathways (ESI+)
Neutral Loss of Carbon Monoxide (CO):

Transition: m/z 172 → m/z 144

Mechanism: Cleavage of the N-formyl bond. This is a low-energy pathway, often the base

peak at lower collision energies.

Neutral Loss of Water (H₂O):

Transition: m/z 172 → m/z 154

Mechanism: Dehydration from the carboxylic acid group or interaction with the formyl

oxygen.

Combined Loss (HCOOH):

Transition: m/z 172 → m/z 126

Mechanism: Simultaneous or sequential loss of CO and H₂O, representing the loss of the

formyl group and the hydroxyl of the carboxyl group.

Formation of the Prenyl Cation (Diagnostic Ion):

Transition: m/z 172 → m/z 69

Mechanism: Allylic cleavage of the side chain. The dimethylallyl cation (prenyl group) is

resonance-stabilized, making this a high-intensity peak at medium-to-high collision
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energies.

Immonium Ion Formation:

Transition: m/z 172 → m/z 98

Mechanism: Loss of the carboxylic acid (as CO + H₂O) and the formyl group, leaving the

core immonium ion of the amino acid backbone [H₂N=CH-CH₂-CH=C(CH₃)₂]⁺.

Comparative Analysis
To differentiate CAS 1343977-77-4 from similar impurities, we compare it with N-Formyl-L-

Leucine.

Feature
CAS 1343977-77-4

(Target)
N-Formyl-L-Leucine

(Alternative)
Significance

Precursor [M+H]⁺ 172.1 m/z 160.1 m/z

Mass shift of +12 Da

due to

unsaturation/extra

carbon.

Side Chain Fragment m/z 69 (Prenyl) m/z 43 / 57 (Isobutyl)

Crucial Differentiator.

The m/z 69 peak is

sharp and intense due

to resonance

stabilization, unlike

the alkyl fragments of

Leucine.

Immonium Ion m/z 98 m/z 86

Diagnostic for the

amino acid backbone

structure.

Neutral Loss (CO) Observed (m/z 144) Observed (m/z 132)
Confirms the N-

Formyl group in both.

Visualization of Fragmentation Pathways
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Precursor Ion [M+H]+
m/z 172

[M+H - CO]+
m/z 144

(Deformylation)

- CO (28 Da)

[M+H - H2O]+
m/z 154

(Dehydration)

- H2O (18 Da)

Prenyl Cation
m/z 69

(Side Chain - Diagnostic)

Allylic Cleavage

Immonium Ion
m/z 98

(Backbone Core)

- HCOOH (46 Da)

[M+H - HCOOH]+
m/z 126

(Combined Loss)

- CO (28 Da)

Click to download full resolution via product page

Caption: Proposed ESI+ fragmentation pathway for CAS 1343977-77-4 showing primary

neutral losses and diagnostic ion formation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Sources

1. 31456-71-0|(S)-1,2,3,6-Tetrahydropyridine-2-carboxylic acid|BLD Pharm [bldpharm.com]

2. 1343977-77-4|2-Formamido-5-methylhex-4-enoic acid|BLD Pharm [bldpharm.com]

3. EnamineStore [enaminestore.com]

4. CAS:189368-76-1, (S,E)-6-Amino-2-(methylamino)hex-4-enoic acid-毕得医药
[bidepharm.com]

5. mac-mod.com [mac-mod.com]
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1343977-77-4]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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